![molecular formula C19H14O3 B029491 rac-2-Methyl-4-phenyl-4H-pyrano[3,2-c]benzopyran-5-one CAS No. 15151-14-1](/img/structure/B29491.png)
rac-2-Methyl-4-phenyl-4H-pyrano[3,2-c]benzopyran-5-one
Overview
Description
Rac-2-Methyl-4-phenyl-4H-pyrano[3,2-c]benzopyran-5-one, also known as this compound, is a useful research compound. Its molecular formula is C19H14O3 and its molecular weight is 290.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticancer Effects and Mechanisms
Baicalein, a derivative structurally related to rac-2-Methyl-4-phenyl-4H-pyrano[3,2-c]benzopyran-5-one, demonstrates potential anticancer properties, particularly against Hepatocellular Carcinoma (HCC). This compound acts on cell proliferation, metastasis, apoptosis, and autophagy, indicating its potential as a novel anticancer drug for HCC treatment (B. Bie et al., 2017).
Antioxidant Properties
Chromones and their derivatives, including this compound, have been recognized for their antioxidant properties, which are crucial for neutralizing active oxygen and free radicals. These compounds show promise in delaying or inhibiting cell impairment that leads to various diseases (Preeti Yadav et al., 2014).
Synthesis of Heterocycles
The compound 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-one, related to the chemical family of this compound, is valuable for synthesizing a wide range of heterocyclic compounds. Its reactivity facilitates the creation of pyrazolo-imidazoles, spiropyrans, and more, highlighting its role in advancing heterocyclic chemistry and dye synthesis (M. A. Gomaa & H. Ali, 2020).
Medicinal and Pharmaceutical Applications
The pyranopyrimidine core, closely related to this compound, is crucial for medicinal and pharmaceutical industries due to its synthetic versatility and bioavailability. Research has focused on its applicability in creating bioactive molecules, underscoring the potential of such compounds in drug development (Mehul P. Parmar et al., 2023).
Sustainable Construction Materials
In a different application area, recycled aggregate concrete (RAC) studies have explored the mechanical and durability properties of materials incorporating recycled aggregates. This research contributes to sustainable construction practices by optimizing the use of secondary raw materials in concrete production, demonstrating the environmental implications of innovative material use (Jianzhuang Xiao et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
2-methyl-4-phenyl-4H-pyrano[3,2-c]chromen-5-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14O3/c1-12-11-15(13-7-3-2-4-8-13)17-18(21-12)14-9-5-6-10-16(14)22-19(17)20/h2-11,15H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMPSOFDQEUDDIF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(C2=C(O1)C3=CC=CC=C3OC2=O)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20562312 |
Source
|
| Record name | 2-Methyl-4-phenyl-4H,5H-pyrano[3,2-c][1]benzopyran-5-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20562312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
15151-14-1 |
Source
|
| Record name | 2-Methyl-4-phenyl-4H,5H-pyrano[3,2-c][1]benzopyran-5-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20562312 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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